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Compound of Interest

N-(2-
Compound Name: )
bromoethyl)methanesulfonamide

cat. No.: B1606708

Essential Safety and Handling Guide for N-(2-
bromoethyl)methanesulfonamide

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) recommendations, and disposal procedures for handling N-(2-
bromoethyl)methanesulfonamide in a laboratory setting. These guidelines are compiled from
safety data for structurally related compounds and general best practices for laboratory safety.

Disclaimer: A specific Safety Data Sheet (SDS) for N-(2-bromoethyl)methanesulfonamide
was not located. The following recommendations are based on the known hazards of similar
chemical classes, including organobromides and methanesulfonamides. Always consult with
your institution's Environmental Health and Safety (EHS) department for specific guidance.

l. Personal Protective Equipment (PPE)

Given the reactive nature of the bromoethyl group and the general hazards associated with
sulfonamides, a comprehensive approach to personal protection is critical.[1][2][3][4][5] The
following PPE is mandatory when handling N-(2-bromoethyl)methanesulfonamide:

o Eye and Face Protection: ANSI-approved safety glasses with side shields or chemical splash
goggles are required at all times.[6] A face shield should be worn in situations where
splashing is a significant risk.[5][7]
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» Skin and Body Protection:

o Gloves: Chemical-resistant gloves are required. Given that many surfaces can be
contaminated, it is crucial to wear gloves in all areas where the compound is present.[3]
Inspect gloves for any signs of degradation before use and practice proper glove removal
techniques to avoid skin contact.[8]

o Lab Coat/Gown: A lab coat or gown, preferably one with long cuffs, should be worn to
protect the arms and body.[3]

o Respiratory Protection: All handling of N-(2-bromoethyl)methanesulfonamide should be
conducted within a certified chemical fume hood to prevent inhalation of any dust or vapors.
[1][9] If there is a risk of aerosol generation and work outside a fume hood is unavoidable, a
NIOSH-approved respirator may be necessary.[2]

Il. Operational Plan: Safe Handling Procedures

Adherence to a strict operational protocol is essential to minimize exposure and ensure a safe
working environment.

A. Engineering Controls:
o Always handle N-(2-bromoethyl)methanesulfonamide in a well-ventilated laboratory.

A certified chemical fume hood is the primary engineering control to be used for all weighing,
transferring, and reaction setup involving this compound.[1]

» Ensure that an emergency eyewash station and safety shower are readily accessible in the
immediate work area.[7][10]

B. Handling:
o Before starting any work, ensure all necessary PPE is donned correctly.

o Transport the chemical in a sealed, clearly labeled, and shatter-resistant secondary
container.
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Conduct all manipulations of the solid compound or its solutions within a chemical fume
hood.[9]

Avoid the formation of dust and aerosols.[11]

After handling, thoroughly wash hands and any exposed skin with soap and water.[8]

Decontaminate all work surfaces at the end of the procedure.[6]
C. First Aid Measures:

 In case of skin contact: Immediately wash the affected area with plenty of soap and water
and remove any contaminated clothing.[9] Seek medical attention if irritation develops.

 In case of eye contact: Immediately flush the eyes with copious amounts of water for at least
15 minutes, lifting the upper and lower eyelids.[6][7] Seek immediate medical attention.

« If inhaled: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[7][9]

« If swallowed: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.[7][11]

lll. Disposal Plan

Proper disposal of N-(2-bromoethyl)methanesulfonamide and any associated contaminated
materials is crucial to prevent environmental contamination and ensure regulatory compliance.

o Waste Collection: All waste containing N-(2-bromoethyl)methanesulfonamide, including
excess reagent, reaction mixtures, and contaminated consumables (e.g., gloves, weigh
paper, pipette tips), must be collected in a designated, properly labeled hazardous waste
container.[6][9]

o Container Labeling: The waste container must be clearly labeled with "Hazardous Waste"
and the full chemical name: "N-(2-bromoethyl)methanesulfonamide".

o Storage: Store the hazardous waste container in a designated satellite accumulation area,
away from incompatible materials.[8] The container must be kept closed except when adding
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waste.[6]

» Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS
department. Do not dispose of this chemical down the drain or in the regular trash.[6][8]

IV. Data Presentation

While a comprehensive SDS is not available, the following table summarizes some of the
known physical and chemical properties of N-(2-bromoethyl)methanesulfonamide.

Property Value Source
CAS Number 63132-74-1 [12]
Molecular Formula C3H8BrNO2S [12]
Molecular Weight 202.07 g/mol [12]
Melting Point 47-49 °C [12]
Boiling Point 263.1+42.0 °C (Predicted) [12]
Density 1.668+0.06 g/cm3 (Predicted) [12]

V. Experimental Workflow

The following diagram illustrates the standard workflow for safely handling N-(2-
bromoethyl)methanesulfonamide in a laboratory setting.
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Caption: Workflow for Safe Handling of N-(2-bromoethyl)methanesulfonamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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